Cas no 1082600-82-5 (2-(4-methoxy-3-methylphenyl)propanenitrile)

• Product Name: 2-(4-methoxy-3-methylphenyl)propanenitrile
• CAS No: 1082600-82-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6400273
• PubChem ID: 53408487
• Update Time: 2025-06-08

2-(4-methoxy-3-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)propanenitrile
• AKOS006317905
• EN300-1840370
• SCHEMBL1679244
• 1082600-82-5

• Inchi： 1S/C11H13NO/c1-8-6-10(9(2)7-12)4-5-11(8)13-3/h4-6,9H,1-3H3
• InChI Key： CRZPAWHTBXESSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(C#N)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Additional information on 2-(4-methoxy-3-methylphenyl)propanenitrile

Introduction to 2-(4-methoxy-3-methylphenyl)propanenitrile (CAS No. 1082600-82-5)

2-(4-methoxy-3-methylphenyl)propanenitrile, identified by its Chemical Abstracts Service (CAS) number 1082600-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a nitrile functional group attached to a propyl chain linked to a substituted benzene ring, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-(4-methoxy-3-methylphenyl)propanenitrile consists of a phenyl ring substituted with a methoxy group at the 4-position and a methyl group at the 3-position. This arrangement imparts specific electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The nitrile group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both aromatic and aliphatic components in 2-(4-methoxy-3-methylphenyl)propanenitrile suggests that it may interact with various biological targets, making it a promising candidate for further investigation. Specifically, the methoxy and methyl substituents on the benzene ring can modulate the compound's solubility, lipophilicity, and binding affinity to biological receptors.

One of the most compelling aspects of 2-(4-methoxy-3-methylphenyl)propanenitrile is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory, analgesic, and even anticancer properties. The nitrile group can be hydrolyzed to an amide or carboxylic acid, or subjected to reduction to form an amine, providing multiple pathways for structural diversification.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(4-methoxy-3-methylphenyl)propanenitrile's behavior. Molecular modeling studies have revealed insights into its binding modes with target proteins, helping researchers optimize its pharmacokinetic profile. These computational approaches are increasingly complementing experimental work, allowing for more efficient drug discovery processes.

The synthesis of 2-(4-methoxy-3-methylphenyl)propanenitrile typically involves multi-step organic reactions, starting from commercially available precursors such as 4-methoxy-3-methylbenzaldehyde. The condensation of this aldehyde with cyanogen bromide or another nitrile source under appropriate conditions yields the desired product. Catalytic hydrogenation or other reduction methods can then be employed to modify the nitrile group if needed.

Quality control and analytical characterization are critical when working with 2-(4-methoxy-3-methylphenyl)propanenitrile. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for use in research and development applications.

The growing interest in natural product-inspired scaffolds has also influenced the study of 2-(4-methoxy-3-methylphenyl)propanenitrile. By incorporating elements derived from bioactive natural products into synthetic molecules, researchers aim to enhance their biological efficacy and reduce toxicity. The aromatic ring system of this compound resembles structures found in many plant-derived alkaloids, suggesting potential for developing next-generation therapeutics.

In conclusion, 2-(4-methoxy-3-methylphenyl)propanenitrile (CAS No. 1082600-82-5) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new synthetic strategies and biological targets, the importance of this compound is likely to grow further.